Cas no 2098129-22-5 (2-chloro-1-(2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)butan-1-one)

• Product Name: 2-chloro-1-(2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)butan-1-one
• CAS No: 2098129-22-5
• MF: C₁₃H₁₆ClNO₂
• MW: 253.724642753601
• CID: 5725876
• PubChem ID: 121201781
• Update Time: 2025-07-19

2-chloro-1-(2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• F1907-5528
• starbld0020049
• 2098129-22-5
• 2-chloro-1-(2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)butan-1-one
• 2-chloro-1-(3,5-dihydro-2H-1,4-benzoxazepin-4-yl)butan-1-one
• AKOS026709941

• Inchi： 1S/C13H16ClNO2/c1-2-11(14)13(16)15-7-8-17-12-6-4-3-5-10(12)9-15/h3-6,11H,2,7-9H2,1H3
• InChI Key： KQROPOHGHLVVFQ-UHFFFAOYSA-N
• SMILES： ClC(CC)C(N1CCOC2C=CC=CC=2C1)=O

Computed Properties

• Exact Mass: 253.0869564g/mol
• Monoisotopic Mass: 253.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-chloro-1-(2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)butan-1-one

Comprehensive Overview of 2-chloro-1-(2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)butan-1-one (CAS No. 2098129-22-5)

2-chloro-1-(2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)butan-1-one, with the CAS number 2098129-22-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of oxazepine derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the chloro-substituted butanone moiety and the dihydrobenzooxazepine ring, make it a promising candidate for further exploration in medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds like 2-chloro-1-(2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)butan-1-one has surged due to their potential in addressing unmet medical needs. Researchers are particularly interested in its pharmacological properties, such as its ability to modulate specific biological targets. The compound's CAS no 2098129-22-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Its synthesis and characterization have been documented in several peer-reviewed journals, highlighting its importance in the field.

The oxazepine core of this compound is a key structural motif found in many bioactive molecules. This has led to increased interest in its structure-activity relationships (SAR), as scientists aim to optimize its efficacy and selectivity. The chloro group at the butanone position further enhances its reactivity, making it a versatile intermediate in organic synthesis. Given the growing focus on precision medicine and targeted therapies, compounds like 2-chloro-1-(2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)butan-1-one are being explored for their potential in designing next-generation therapeutics.

From an industrial perspective, the scalability of synthesizing CAS no 2098129-22-5 is a topic of interest. Advances in green chemistry and catalytic processes have enabled more efficient production methods, reducing environmental impact. This aligns with the global push toward sustainable chemical manufacturing, a hot topic among researchers and policymakers. The compound's molecular weight and solubility properties also make it suitable for formulation studies, which are critical for drug development.

Another area of exploration is the compound's potential role in neurological disorders. Given the rising prevalence of conditions like Alzheimer's and Parkinson's disease, there is a pressing need for novel therapeutic agents. The dihydrobenzooxazepine scaffold has shown promise in modulating neurotransmitter systems, making 2-chloro-1-(2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)butan-1-one a subject of ongoing preclinical studies. Its CAS number 2098129-22-5 is often cited in patents and research papers focusing on central nervous system (CNS) targets.

In summary, 2-chloro-1-(2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)butan-1-one (CAS no 2098129-22-5) represents a fascinating area of research with broad implications for drug discovery and development. Its unique chemical structure, combined with its potential biological activities, positions it as a valuable tool for scientists exploring new therapeutic avenues. As the scientific community continues to uncover its properties, this compound is likely to remain a focal point in the search for innovative treatments.